Toremifene-d6 Citrate
Toremifene-d6 Citrate
Brand Name:
Vulcanchem
CAS No.:
1246833-71-5
VCID:
VC0029926
InChI:
InChI=1S/C26H28ClNO.C6H8O7/c1-28(2)19-20-29-24-15-13-23(14-16-24)26(22-11-7-4-8-12-22)25(17-18-27)21-9-5-3-6-10-21;7-3(8)1-6(13,5(11)12)2-4(9)10/h3-16H,17-20H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/b26-25-;/i1D3,2D3;
SMILES:
CN(C)CCOC1=CC=C(C=C1)C(=C(CCCl)C2=CC=CC=C2)C3=CC=CC=C3.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
Molecular Formula:
C32H36ClNO8
Molecular Weight:
604.126
Toremifene-d6 Citrate
CAS No.: 1246833-71-5
Cat. No.: VC0029926
Molecular Formula: C32H36ClNO8
Molecular Weight: 604.126
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1246833-71-5 |
|---|---|
| Molecular Formula | C32H36ClNO8 |
| Molecular Weight | 604.126 |
| IUPAC Name | 2-[4-[(Z)-4-chloro-1,2-diphenylbut-1-enyl]phenoxy]-N,N-bis(trideuteriomethyl)ethanamine;2-hydroxypropane-1,2,3-tricarboxylic acid |
| Standard InChI | InChI=1S/C26H28ClNO.C6H8O7/c1-28(2)19-20-29-24-15-13-23(14-16-24)26(22-11-7-4-8-12-22)25(17-18-27)21-9-5-3-6-10-21;7-3(8)1-6(13,5(11)12)2-4(9)10/h3-16H,17-20H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/b26-25-;/i1D3,2D3; |
| Standard InChI Key | IWEQQRMGNVVKQW-JUFCHOJXSA-N |
| SMILES | CN(C)CCOC1=CC=C(C=C1)C(=C(CCCl)C2=CC=CC=C2)C3=CC=CC=C3.C(C(=O)O)C(CC(=O)O)(C(=O)O)O |
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